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Compound of Interest

Compound Name: 2-Methylcyclopentanol

Cat. No.: B036010 Get Quote

The safe and compliant disposal of 2-Methylcyclopentanol is paramount for ensuring

laboratory safety and environmental protection. As a flammable and potentially harmful

chemical, it must be treated as hazardous waste. Adherence to institutional and regulatory

guidelines is critical for all researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant personnel are familiar with

the safety data sheet (SDS) for 2-Methylcyclopentanol or a closely related compound if the

specific SDS is unavailable. Always handle this chemical in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[1][2] Personal Protective

Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles conforming

to approved standards (e.g., NIOSH or EN 166) are essential to protect against splashes.[3]

[4]

Skin Protection: Wear impervious clothing and handle with chemical-resistant gloves.[3][4]

Gloves should be inspected before use and disposed of properly after handling the chemical.

Respiratory Protection: If working outside a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH/MSHA or European Standard EN 136 approved respirator should
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be used.[5]

Step-by-Step Disposal Protocol
The disposal of 2-Methylcyclopentanol should not be done via sink or drain disposal.[6][7][8]

It must be collected and managed as flammable liquid hazardous waste.

Waste Determination: The first step is to classify the waste. Any solution containing 2-
Methylcyclopentanol, especially at concentrations that result in a flashpoint below 60°C

(140°F), is considered ignitable hazardous waste.[7] Given that alcohols are flammable, it is

safe to assume 2-Methylcyclopentanol waste will fall into this category.

Waste Collection and Segregation:

Collect waste 2-Methylcyclopentanol in a designated, compatible container. Suitable

containers can be glass, or metal, and must have a tightly fitting screw cap.[7][9][10]

Ensure the container is properly labeled as "Hazardous Waste" and clearly identifies the

contents, including "2-Methylcyclopentanol" and its approximate concentration.[7][9]

Generic labels like "Solvent Waste" are not sufficient.[7]

Do not mix 2-Methylcyclopentanol waste with incompatible materials such as strong

oxidizing agents.[10][11] It is best practice to store flammable liquid waste separately from

other waste streams like acids and bases.[10]

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.[10]

The storage location should be a cool, well-ventilated area, away from any sources of

ignition such as heat, sparks, or open flames.[8][11]

For larger quantities of flammable liquid waste, storage in a dedicated, fire-rated

flammable storage cabinet is recommended.[1][12]

Arranging for Disposal:
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Do not allow waste to accumulate. Once the container is nearly full (leaving some

headspace for expansion), or after a designated accumulation time set by your institution,

arrange for its disposal.[9][10][12]

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[1][7]

Follow all institutional procedures for waste pickup requests and documentation.

Quantitative Data Summary
Property Value Source

Chemical Formula C₆H₁₂O [3][4]

Molecular Weight 100.16 g/mol [3][4]

Flash Point
58 °C / 136.4 °F (for 2-

Methylcyclohexanol)
[5]

Boiling Point/Range
163 - 166 °C / 325.4 - 330.8 °F

(for 2-Methylcyclohexanol)
[5]

Classification

Flammable Liquid, Harmful if

Swallowed/Inhaled, Causes

Serious Eye Irritation

[2][5]

Disposal Workflow Diagram
Caption: Workflow for the proper disposal of 2-Methylcyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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